1-(4-Methylpiperazin-1-yl)-3-thiophen-2-ylpropan-1-one

• IUPAC Name: 1-(4-methylpiperazin-1-yl)-3-thiophen-2-ylpropan-1-one
• InChI: InChI=1S/C12H18N2OS/c1-13-6-8-14(9-7-13)12(15)5-4-11-3-2-10-16-11/h2-3,10H,4-9H2,1H3
• InChI Key: LAPLYVWQINVRHT-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(=O)CCC2=CC=CS2
• Molecular Formula: C12H18N2OS
• Molecular Weight: 238.35 g/mol

Description

1-(4-Methylpiperazin-1-yl)-3-thiophen-2-ylpropan-1-one, also known as MPTP, is a chemical compound that has been extensively researched in the field of neuroscience. MPTP is a synthetic compound that is structurally similar to the neurotransmitter dopamine. Due to its similarity to dopamine, MPTP has been used in scientific research to study the effects of dopamine depletion in the brain.

Mechanism of Action

1-(4-Methylpiperazin-1-yl)-3-thiophen-2-ylpropan-1-one is metabolized in the brain to a compound called MPP+, which is toxic to dopamine-producing neurons. MPP+ is taken up by dopamine transporters in the brain and accumulates in the mitochondria of dopamine-producing neurons, leading to mitochondrial dysfunction and cell death.
Biochemical and Physiological Effects:
1-(4-Methylpiperazin-1-yl)-3-thiophen-2-ylpropan-1-one-induced Parkinsonism in animal models closely resembles the symptoms and pathology of Parkinson's disease in humans. 1-(4-Methylpiperazin-1-yl)-3-thiophen-2-ylpropan-1-one causes a selective loss of dopamine-producing neurons in the substantia nigra region of the brain, leading to a decrease in dopamine levels in the brain. This results in motor symptoms such as tremors, rigidity, and bradykinesia.

Advantages and Limitations for Lab Experiments

1-(4-Methylpiperazin-1-yl)-3-thiophen-2-ylpropan-1-one-induced Parkinsonism in animal models provides a valuable tool for studying the underlying mechanisms of Parkinson's disease and for developing potential treatments. However, there are limitations to using 1-(4-Methylpiperazin-1-yl)-3-thiophen-2-ylpropan-1-one in animal models, as it does not fully replicate the complex pathology of Parkinson's disease in humans.

Future Directions

Future research on 1-(4-Methylpiperazin-1-yl)-3-thiophen-2-ylpropan-1-one could focus on developing more accurate animal models of Parkinson's disease, as well as identifying novel treatments for the disease. Additionally, further research could explore the potential use of 1-(4-Methylpiperazin-1-yl)-3-thiophen-2-ylpropan-1-one in studying other neurological disorders that involve dopamine dysfunction, such as schizophrenia and addiction.

Synthesis Methods

The synthesis of 1-(4-Methylpiperazin-1-yl)-3-thiophen-2-ylpropan-1-one involves the reaction of 2-acetylthiophene with 4-methylpiperazine in the presence of a reducing agent such as sodium borohydride. The resulting product is a white crystalline powder that is soluble in water.

Scientific Research Applications

1-(4-Methylpiperazin-1-yl)-3-thiophen-2-ylpropan-1-one has been used in scientific research to study the effects of dopamine depletion in the brain. Parkinson's disease is a neurodegenerative disorder that is characterized by the loss of dopamine-producing neurons in the brain. 1-(4-Methylpiperazin-1-yl)-3-thiophen-2-ylpropan-1-one has been used to create animal models of Parkinson's disease to study the underlying mechanisms of the disease and to develop potential treatments.